Cas no 35136-87-9 (8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo-)
35136-87-9 structure
Product Name:8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo-
CAS No:35136-87-9
MF:C9H17NO3S
MW:219.301181554794
CID:919936
Update Time:2024-06-14
8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo- Chemical and Physical Properties
Names and Identifiers
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- 8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo-
- endo-3-methanesulfonyloxy-8-methyl-8-azabicyclo[3.2.1]octane
- Retapamulin Impurity 7
- 8-Azabicyclo[3.2.1]octan-3-ol, 8-methyl-, methanesulfonate (ester), exo- (9CI)
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- Inchi: 1S/C9H17NO3S/c1-10-7-3-4-8(10)6-9(5-7)13-14(2,11)12/h7-9H,3-6H2,1-2H3/t7-,8+,9-
- InChI Key: JDDPSVBBPCQWAL-AYMMMOKOSA-N
- SMILES: O([C@@H]1C[C@H]2CC[C@H](N2C)C1)S(=O)(=O)C
Computed Properties
- Exact Mass: 205.07735
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 347.1±31.0 °C(Predicted)
- PSA: 55.4
- pka: 9.82±0.40(Predicted)
8-azabicyclo[3.2.1]octan-3-ol,8-methyl-methanesulfonate(ester),exo- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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